Cas no 1485818-06-1 (2-(3-methylbutan-2-yl)aminopropanoic acid hydrochloride)
2-(3-methylbutan-2-yl)aminopropanoic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-[(3-Methylbutan-2-yl)amino]propanoic acid hydrochloride
- 2-(3-methylbutan-2-yl)aminopropanoic acid hydrochloride
-
2-(3-methylbutan-2-yl)aminopropanoic acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-135235-0.05g |
2-[(3-methylbutan-2-yl)amino]propanoic acid hydrochloride |
1485818-06-1 | 95% | 0.05g |
$188.0 | 2023-02-15 | |
| Enamine | EN300-135235-0.1g |
2-[(3-methylbutan-2-yl)amino]propanoic acid hydrochloride |
1485818-06-1 | 95% | 0.1g |
$282.0 | 2023-02-15 | |
| Enamine | EN300-135235-0.25g |
2-[(3-methylbutan-2-yl)amino]propanoic acid hydrochloride |
1485818-06-1 | 95% | 0.25g |
$403.0 | 2023-02-15 | |
| Enamine | EN300-135235-0.5g |
2-[(3-methylbutan-2-yl)amino]propanoic acid hydrochloride |
1485818-06-1 | 95% | 0.5g |
$635.0 | 2023-02-15 | |
| Enamine | EN300-135235-1.0g |
2-[(3-methylbutan-2-yl)amino]propanoic acid hydrochloride |
1485818-06-1 | 95% | 1g |
$0.0 | 2023-06-06 | |
| Enamine | EN300-135235-2.5g |
2-[(3-methylbutan-2-yl)amino]propanoic acid hydrochloride |
1485818-06-1 | 95% | 2.5g |
$1594.0 | 2023-02-15 | |
| Enamine | EN300-135235-5.0g |
2-[(3-methylbutan-2-yl)amino]propanoic acid hydrochloride |
1485818-06-1 | 95% | 5.0g |
$2360.0 | 2023-02-15 | |
| Enamine | EN300-135235-10.0g |
2-[(3-methylbutan-2-yl)amino]propanoic acid hydrochloride |
1485818-06-1 | 95% | 10.0g |
$3499.0 | 2023-02-15 | |
| Enamine | EN300-135235-50mg |
2-[(3-methylbutan-2-yl)amino]propanoic acid hydrochloride |
1485818-06-1 | 95.0% | 50mg |
$188.0 | 2023-09-30 | |
| Enamine | EN300-135235-100mg |
2-[(3-methylbutan-2-yl)amino]propanoic acid hydrochloride |
1485818-06-1 | 95.0% | 100mg |
$282.0 | 2023-09-30 |
2-(3-methylbutan-2-yl)aminopropanoic acid hydrochloride Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on 2-(3-methylbutan-2-yl)aminopropanoic acid hydrochloride
2-(3-Methylbutan-2-yl)aminopropanoic acid hydrochloride (CAS No. 1485818-06-1)
2-(3-Methylbutan-2-yl)aminopropanoic acid hydrochloride, a compound with the CAS number 1485818-06-1, is a chemical entity of significant interest in the fields of pharmacology and organic chemistry. This compound is a derivative of propanoic acid, with a substituted amino group attached to the second carbon. The structure of this molecule includes a 3-methylbutan-2-yl group, which contributes to its unique physicochemical properties and biological activity. Recent studies have highlighted its potential applications in drug development, particularly in the design of bioactive molecules with enhanced pharmacokinetic profiles.
The molecular structure of 2-(3-methylbutan-2-yl)aminopropanoic acid hydrochloride is characterized by a central propanoic acid backbone, with an amino group substituted at the second carbon. The 3-methylbutan-2-yl group introduces steric hindrance and branching, which can influence the compound's solubility, stability, and interactions with biological systems. This branching is hypothesized to play a critical role in modulating the compound's bioavailability and pharmacodynamic effects.
Recent research has focused on the synthesis and characterization of this compound, leveraging advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These studies have provided insights into its stereochemistry, purity, and structural integrity. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that 2-(3-methylbutan-2-yl)aminopropanoic acid hydrochloride exhibits promising activity in inhibiting certain enzyme pathways associated with neurodegenerative diseases.
The synthesis of 1485818-06-1 involves multi-step processes that include nucleophilic substitution and acid-base reactions. Researchers have explored various synthetic pathways to optimize yield and purity. One notable approach involves the use of chiral resolution techniques to isolate enantiomerically pure compounds, which is crucial for studying their stereochemical effects on biological systems.
In terms of applications, 2-(3-methylbutan-2-yl)aminopropanoic acid hydrochloride has shown potential as a precursor for drug development. Its ability to act as a prodrug or a metabolic intermediate makes it an attractive candidate for designing molecules with improved pharmacokinetic properties. Preclinical studies have indicated that this compound may possess anti-inflammatory and neuroprotective effects, although further research is needed to validate these findings.
From a safety perspective, recent toxicological studies have assessed the acute and chronic toxicity profiles of 1485818-06-1. These studies suggest that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in preclinical models. However, long-term studies are required to fully understand its safety profile and potential for clinical use.
In conclusion, 2-(3-methylbutan-2-yl)aminopropanoic acid hydrochloride (CAS No. 1485818-06-1) represents a promising chemical entity with diverse applications in pharmacology and organic chemistry. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for developing innovative therapeutic agents. As research continues to unfold, this compound may pave the way for novel treatments targeting various disease states.
1485818-06-1 (2-(3-methylbutan-2-yl)aminopropanoic acid hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)